Cas no 744241-86-9 (1-(2-methyl-5-nitrobenzenesulfonyl)piperazine)

• Product Name: 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine
• CAS No: 744241-86-9
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 3108820
• PubChem ID: 3382947
• Update Time: 2025-10-31

1-(2-methyl-5-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methyl-5-nitrophenyl)sulfonyl]piperazine
• 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine
• SR-01000051285
• CHEMBL1337392
• 744241-86-9
• 1-(2-methyl-5-nitrophenyl)sulfonylpiperazine
• MLS000761345
• HMS2648E17
• AB00617622-02
• Z56974776
• SR-01000051285-1
• EN300-17657
• 1-[(2-methyl-5-nitrobenzene)sulfonyl]piperazine
• CS-0352058
• SMR000370254
• 1-((2-Methyl-5-nitrophenyl)sulfonyl)piperazine
• AKOS008967044

• Inchi： 1S/C11H15N3O4S/c1-9-2-3-10(14(15)16)8-11(9)19(17,18)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
• InChI Key： ZUSNOKZPJHEYAS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714Da
• Monoisotopic Mass: 285.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine

Recent Advances in the Study of 1-(2-Methyl-5-nitrobenzenesulfonyl)piperazine (CAS: 744241-86-9)

1-(2-Methyl-5-nitrobenzenesulfonyl)piperazine (CAS: 744241-86-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a versatile building block in drug discovery and its role in modulating biological targets. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, pharmacological properties, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized its sulfonyl group for efficient coupling with heterocyclic scaffolds, yielding compounds with potent activity against cancer-related kinases. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's value in targeted therapy development.

In the area of infectious disease research, a team at the University of Cambridge recently (2024) investigated the compound's potential as a modulator of bacterial efflux pumps. Their work, published in ACS Infectious Diseases, revealed that derivatives of 744241-86-9 could effectively inhibit multidrug resistance mechanisms in Gram-negative pathogens, with particular efficacy against Pseudomonas aeruginosa strains. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

Structural biology studies have provided important insights into the molecular interactions of this compound. X-ray crystallography data from a 2024 Nature Communications paper showed that 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine adopts a unique conformation when bound to protein targets, with the nitro group participating in key hydrogen bonding interactions. This structural information is guiding the rational design of more potent analogs with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements (2023-2024) have focused on developing more efficient routes to 744241-86-9 and its derivatives. Green chemistry approaches using catalytic methods have achieved yields exceeding 85% while reducing hazardous waste generation. These process improvements are facilitating broader investigation of this chemical scaffold in drug discovery programs.

Looking forward, the unique properties of 1-(2-methyl-5-nitrobenzenesulfonyl)piperazine continue to attract research attention. Current clinical trials (as of Q2 2024) are evaluating two drug candidates derived from this scaffold for oncology and inflammatory indications. The compound's versatility as a synthetic intermediate and its favorable ADME (absorption, distribution, metabolism, and excretion) profile suggest it will remain an important tool in medicinal chemistry for the foreseeable future.